![molecular formula C5H2BrClFN B2690278 3-Bromo-5-chloro-4-fluoropyridine CAS No. 1335052-81-7](/img/structure/B2690278.png)
3-Bromo-5-chloro-4-fluoropyridine
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Overview
Description
“3-Bromo-5-chloro-4-fluoropyridine” is a chemical compound with the molecular formula C5H2BrClFN . It is a powder with a molecular weight of 210.43 . It is used in research and development .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C5H2BrClFN/c6-3-1-9-2-4 (7)5 (3)8/h1-2H . This code provides a standard way to encode the molecular structure using text.Physical And Chemical Properties Analysis
“this compound” is a powder with a molecular weight of 210.43 . It is stored at a temperature of 4 degrees Celsius .Scientific Research Applications
Chemoselective Functionalization
3-Bromo-5-chloro-4-fluoropyridine serves as a versatile intermediate for chemoselective functionalization, demonstrated through the catalytic amination process. This process, involving Pd2dba3, Xantphos, and base, allows for selective bromide substitution with secondary amines and primary anilines. Additionally, the conditions facilitate a reversal in chemoselectivity under neat conditions without palladium catalysis, favoring substitution at the chloro position. Selective substitution of the fluoro group under SNAr conditions also highlights the compound's utility in creating diverse chemical structures (Stroup et al., 2007).
Halogen-Rich Intermediate for Synthesis
This compound also acts as a foundational intermediate for synthesizing pentasubstituted pyridines, using halogen dance reactions. The ability to create diverse pentasubstituted pyridines with desired functionalities from this compound showcases its significance in medicinal chemistry research as a valuable building block (Wu et al., 2022).
Spectroscopic Analysis
The vibrational spectra of monosubstituted pyridines, including this compound, have been extensively studied to understand the compound's structural characteristics and electronic properties. Such analyses contribute to the broader understanding of pyridine derivatives in chemical and materials science (Green et al., 1963).
Preparation and Characterization
Research on borane adducts of substituted pyridines includes studies on this compound derivatives. These studies provide insights into the compound's reactivity and stability, further emphasizing its utility in synthetic chemistry (Ferrence et al., 1982).
Solvent Effects on Molecular Structure
A density functional theory study highlighted the effects of different solvents on the molecular structure of pyridine derivatives. This research underlines the importance of considering solvent effects in the synthesis and application of this compound, affecting its physical and chemical properties (Bilkan, 2018).
Safety and Hazards
“3-Bromo-5-chloro-4-fluoropyridine” is associated with several hazard statements including H315, H319, and H335 . These indicate that it causes skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and avoiding contact with skin and eyes .
Mechanism of Action
Target of Action
Fluoropyridines, a class of compounds to which 3-bromo-5-chloro-4-fluoropyridine belongs, are known to have interesting and unusual physical, chemical, and biological properties . They are less reactive than their chlorinated and brominated analogues due to the presence of the strong electron-withdrawing substituent in the aromatic ring .
Mode of Action
It’s known that fluoropyridines can undergo various reactions, including nucleophilic substitution . For instance, 3,4-Difluoropyridine, a related compound, can be synthesized by the nucleophilic substitution of chlorine in 4-chloro-3-fluoropyridine .
Biochemical Pathways
Fluoropyridines are known to have potential applications in various biological contexts, including as potential imaging agents .
Result of Action
The introduction of fluorine atoms into lead structures is a common chemical modification in the search for new agricultural products having improved physical, biological, and environmental properties .
Action Environment
It’s known that the compound should be stored under inert gas at 2-8°c .
Properties
IUPAC Name |
3-bromo-5-chloro-4-fluoropyridine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H2BrClFN/c6-3-1-9-2-4(7)5(3)8/h1-2H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WOGTXZPKITUKHP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=C(C=N1)Br)F)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H2BrClFN |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
210.43 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1335052-81-7 |
Source
|
Record name | 3-bromo-5-chloro-4-fluoropyridine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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